Cas no 1369938-63-5 (Benzonitrile, 2-ethyl-3-fluoro-)

• Product Name: Benzonitrile, 2-ethyl-3-fluoro-
• CAS No: 1369938-63-5
• MF: C₉H₈FN
• MW: 149.164925575256
• CID: 5523931
• Update Time: 2025-05-24

Benzonitrile, 2-ethyl-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-ethyl-3-fluoro-
• 2-ethyl-3-fluorobenzonitrile

• Inchi： 1S/C9H8FN/c1-2-8-7(6-11)4-3-5-9(8)10/h3-5H,2H2,1H3
• InChI Key： SUEGSGMSYHLXEX-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(F)=C1CC

Additional information on Benzonitrile, 2-ethyl-3-fluoro-

Benzonitrile, 2-Ethyl-3-Fluoro: A Comprehensive Overview

Benzonitrile, 2-Ethyl-3-Fluoro (CAS No. 1369938-63-5) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzonitrile group with specific substituents. The presence of an ethyl group at the 2-position and a fluoro group at the 3-position imparts distinct electronic and steric properties to the molecule, making it highly versatile for various applications.

The synthesis of Benzonitrile, 2-Ethyl-3-Fluoro involves a series of well-established organic reactions. Typically, the compound is derived from aromatic precursors through substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have made Benzonitrile, 2-Ethyl-3-Fluoro more accessible for industrial and research purposes.

In terms of physical properties, Benzonitrile, 2-Ethyl-3-Fluoro exhibits a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various chemical processes. The compound's stability under thermal and oxidative conditions has been thoroughly investigated, making it suitable for applications that require prolonged exposure to these conditions.

The electronic properties of Benzonitrile, 2-Ethyl-3-Fluoro are heavily influenced by the electron-withdrawing nature of the cyano group and the electron-donating ethyl group. This balance of electron-withdrawing and donating effects creates a unique electronic environment that can be exploited in organic electronics. Recent studies have demonstrated its potential as a building block for advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The fluoro substituent further enhances the molecule's stability and efficiency in these applications.

Benzonitrile, 2-Ethyl-3-Fluoro has found significant applications in the pharmaceutical industry due to its ability to modulate biological activity. Researchers have explored its role as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. The compound's structural flexibility allows for easy modification to optimize pharmacokinetic properties such as bioavailability and half-life.

In addition to its pharmaceutical applications, Benzonitrile, 2-Ethyl-3-Fluoro has been utilized in the development of advanced materials. Its ability to form stable complexes with metal ions makes it a valuable component in coordination chemistry. Recent breakthroughs have highlighted its potential in creating novel catalysts for industrial processes, such as olefin polymerization and oxidation reactions.

The environmental impact of Benzonitrile, 2-Ethyl-3-Fluoro has also been a topic of interest. Studies have shown that the compound undergoes efficient biodegradation under aerobic conditions, reducing its persistence in natural ecosystems. This characteristic aligns with growing demands for sustainable chemical practices and eco-friendly product development.

In conclusion, Benzonitrile, 2-Ethyl-3-Fluoro (CAS No. 1369938-63-5) is a multifaceted compound with promising applications across diverse fields. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.